Cas no 6640-50-2 (8-Hydroxy-1,2,3,4-tetrahydroquinoline)

8-Hydroxy-1,2,3,4-tetrahydroquinoline structure
6640-50-2 structure
Product Name:8-Hydroxy-1,2,3,4-tetrahydroquinoline
CAS No:6640-50-2
MF:C9H11NO
MW:149.189742326736
MDL:MFCD02656029
CID:46928
PubChem ID:241490
Update Time:2025-04-18

8-Hydroxy-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-Hydroxy-1,2,3,4-tetrahydroquinoline
    • 1,2,3,4-Tetrahydroquinolin-8-ol
    • 1,2,3,4-Tetrahydro-8-hydroxyquinoline
    • 1,2,3,4-Tetrahydro-quinolin-8-ol
    • 8-hydroxy-1,2,3,4-Tetrahydro-quinolin
    • 8-hydroxy-1,2,3,4-tetrahydro-quinoline
    • 1,2,3,4-tetrahydro-8-quinolinol
    • 8-Quinolinol, 1,2,3,4-tetrahydro-
    • NSC48890
    • PubChem12789
    • Oprea1_810842
    • KSC174Q0B
    • WYKWUPMZBGOFOV-UHFFFAOYSA-N
    • HMS1685G10
    • STK771614
    • 1,2,3,4-Tetr
    • AKOS000122477
    • AC-9571
    • DTXSID00287096
    • Z57001601
    • J-519441
    • ET-0012
    • FT-0606193
    • 1,2,3,4-Tetrahydroquinolin-8-ol, AldrichCPR
    • AM20061046
    • AF-399/25108090
    • J-519264
    • CS-W002942
    • METHYL3-(3-BORONOPHENYL)PROPIONATE
    • SCHEMBL327043
    • MFCD02656029
    • SY010056
    • AB89728
    • BB 0216335
    • A26301
    • 6640-50-2
    • EN300-07172
    • NSC-48890
    • CS-W003392
    • quinoline, 1,2,3,4-tetrahydro-8-hydroxy-
    • DB-029391
    • MDL： MFCD02656029
    • Inchi： 1S/C9H11NO/c11-8-5-1-3-7-4-2-6-10-9(7)8/h1,3,5,10-11H,2,4,6H2
    • InChI Key： WYKWUPMZBGOFOV-UHFFFAOYSA-N
    • SMILES： OC1=CC=CC2=C1NCCC2

Computed Properties

  • Exact Mass: 149.08400
  • Monoisotopic Mass: 149.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Density: 1.141
  • Boiling Point: 300.9°C at 760 mmHg
  • Flash Point: 159.1℃
  • PSA: 32.26000
  • LogP: 1.88830

8-Hydroxy-1,2,3,4-tetrahydroquinoline Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazard Category Code： 22-52
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

8-Hydroxy-1,2,3,4-tetrahydroquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Hydroxy-1,2,3,4-tetrahydroquinoline Pricemore >>

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8-Hydroxy-1,2,3,4-tetrahydroquinoline Production Method

8-Hydroxy-1,2,3,4-tetrahydroquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6640-50-2)8-Hydroxy-1,2,3,4-tetrahydroquinoline
Order Number:A26301
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):195.0/779.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6640-50-2)8-Hydroxy-1,2,3,4-tetrahydroquinoline
A26301
Purity:99%/99%
Quantity:25g/100g
Price ($):195.0/779.0
Email